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Compound of Interest

Compound Name: GSK256073

CAS No.: 862892-90-8

Cat. No.: B607794

Get Quote

An objective analysis of the selective HCA2 agonist GSK256073's performance in preclinical

and clinical models, with a focus on its metabolic effects and comparison to niacin.

This guide provides a comprehensive comparison of the experimental data on GSK256073, a

potent and selective agonist of the hydroxy-carboxylic acid receptor 2 (HCA2), also known as

G-protein coupled receptor 109A (GPR109A). It is designed for researchers, scientists, and

drug development professionals interested in the therapeutic potential of targeting HCA2 for

metabolic diseases. The information presented summarizes key findings from preclinical and

clinical studies, offering insights into the compound's efficacy, mechanism of action, and safety

profile, particularly in relation to the established HCA2 agonist, niacin.

Mechanism of Action: HCA2 Signaling Pathway
GSK256073 exerts its effects by activating HCA2, a G-protein coupled receptor predominantly

expressed in adipocytes and immune cells.[1] The binding of GSK256073 to HCA2 initiates a

signaling cascade through the inhibitory G-protein, Gαi. This leads to the inhibition of adenylyl

cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels and subsequently

reduced protein kinase A (PKA) activity. In adipocytes, this cascade inhibits hormone-sensitive
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lipase, a key enzyme in the breakdown of triglycerides, thereby reducing the release of non-

esterified fatty acids (NEFA) into the circulation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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